Cas no 2138190-68-6 (3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2138190-68-6
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 6399047
• PubChem ID: 165454568
• Update Time: 2025-05-22

3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-714793
• 2138190-68-6

• Inchi： 1S/C9H14N4O3/c1-12(2)5-7(14)10-8-6(9(15)16)4-13(3)11-8/h4H,5H2,1-3H3,(H,15,16)(H,10,11,14)
• InChI Key： FBRZTALEENSFBB-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)NC1C(C(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-[2-(Dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2138190-68-6)

3-[2-(Dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2138190-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole core and dimethylamino functional group, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The compound's carboxylic acid moiety enhances its solubility and reactivity, making it suitable for various synthetic modifications. Its acetamido linkage further contributes to its stability and bioavailability, key factors in drug design. In recent years, the demand for heterocyclic compounds like this has surged, driven by their versatility in addressing unmet medical needs. For instance, its potential role in modulating enzyme activity or receptor binding aligns with current trends in precision medicine and targeted therapy.

From a synthetic perspective, 3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid is often explored as an intermediate in the preparation of more complex molecules. Its CAS No. 2138190-68-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's relevance is further highlighted by its frequent appearance in patents and research papers focusing on small-molecule therapeutics and bioactive scaffolds.

One of the most searched questions related to this compound revolves around its mechanism of action and potential therapeutic applications. While detailed clinical data may still be emerging, preliminary studies suggest its utility in designing inhibitors for specific proteins or enzymes. This aligns with the growing interest in AI-driven drug discovery, where computational models predict the efficacy of such compounds before lab validation. Additionally, its molecular weight and logP value are often queried by researchers optimizing pharmacokinetic properties.

Another hot topic is the compound's role in green chemistry initiatives. With sustainability becoming a priority, scientists are investigating eco-friendly synthesis routes for 3-[2-(dimethylamino)acetamido]-1-methyl-1H-pyrazole-4-carboxylic acid. This includes catalytic methods or solvent-free reactions, reducing environmental impact without compromising yield. Such approaches resonate with global efforts to minimize waste in pharmaceutical manufacturing.

In summary, CAS No. 2138190-68-6 represents a compelling case study in modern chemical research. Its structural features, combined with its potential applications, make it a valuable subject for both academic and industrial exploration. As the scientific community continues to uncover its full potential, this compound is poised to remain a focal point in discussions about drug innovation and molecular design.